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Initial investigations into the experimental applications of a purported molecule, "DNA31," in

gene regulation studies have revealed a case of mistaken identity. Extensive searches have

found no evidence of a specific molecule, compound, or gene with this designation being

utilized in the field of gene regulation. Instead, the term "DNA31" overwhelmingly refers to the

31st International Conference on DNA Computing and Molecular Programming.

This annual conference is a premier forum for scientists from diverse backgrounds, including

mathematics, computer science, physics, chemistry, biology, and nanotechnology, to discuss

the latest advancements in information-based molecular systems.[1][2] Topics presented at the

conference cover a broad range of subjects related to biomolecular computing, such as

molecular switches, DNA origami, synthetic biology, and molecular robotics, rather than the

study of a single regulatory molecule.[1][3]

While one publication was found to mention the "sequence of DNA31,32," this appears to be

an incidental naming convention for a specific DNA sequence used within that particular study

on DNA coacervation, not a widely recognized name for a gene regulator.[4]

Conclusion for Researchers, Scientists, and Drug Development Professionals:

There are currently no established experimental applications, quantitative data, or standardized

protocols associated with a substance named "DNA31" for the purpose of gene regulation

studies. The designation "DNA31" is firmly associated with an academic conference.
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Therefore, the creation of detailed Application Notes and Protocols on this topic is not possible.

Researchers seeking information on novel molecules or techniques for gene regulation should

refer to established scientific literature and databases using recognized nomenclature. It is

crucial to verify the identity and existence of any purported research compound before initiating

experimental design or data interpretation. We recommend that researchers encountering the

term "DNA31" in a research context critically evaluate the source to determine if it is referring to

the conference or a potential typographical error.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15588516?utm_src=pdf-body
https://www.benchchem.com/product/b15588516?utm_src=pdf-custom-synthesis
https://dna31.sciencesconf.org/
https://dna31.sciencesconf.org/
https://www.ens-lyon.fr/evenement/recherche/31st-international-conference-dna-computing-and-molecular-programming-dna31
https://www.ens-lyon.fr/evenement/recherche/31st-international-conference-dna-computing-and-molecular-programming-dna31
https://drops.dagstuhl.de/entities/volume/LIPIcs-volume-347
https://drops.dagstuhl.de/entities/volume/LIPIcs-volume-347
https://pubs.acs.org/doi/pdf/10.1021/acs.langmuir.5c04489
https://www.benchchem.com/product/b15588516#experimental-applications-of-dna31-in-gene-regulation-studies
https://www.benchchem.com/product/b15588516#experimental-applications-of-dna31-in-gene-regulation-studies
https://www.benchchem.com/product/b15588516#experimental-applications-of-dna31-in-gene-regulation-studies
https://www.benchchem.com/product/b15588516#experimental-applications-of-dna31-in-gene-regulation-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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